Cas no 2885-79-2 (N-Propionyl-L-cysteine)

• Product Name: N-Propionyl-L-cysteine
• CAS No: 2885-79-2
• MF: C₆H₁₁NO₃S
• MW: 177.22100
• CID: 267947
• PubChem ID: 151048
• Update Time: 2025-05-27

N-Propionyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-(1-oxopropyl)-
• N-Propionyl-L-cysteine
• N-Propionyl-L-cystei
• N-PROPIONYL-L-CYSTEINE, CRM STANDARD
• (2R)-2-(propanoylamino)-3-sulfanylpropanoic acid
• L-Cysteine, N-(1-oxopropyl)-
• (R)-3-Mercapto-2-propionamidopropanoic acid
• DTXCID20105546
• SCHEMBL1804546
• DTXSID10183055
• DB-266554
• AKOS006311935
• J-017300
• N-Propionylcysteine
• (2R)-2-PROPANAMIDO-3-SULFANYLPROPANOIC ACID
• 2885-79-2
• N-propionylcystein

• Inchi： InChI=1S/C6H11NO3S/c1-2-5(8)7-4(3-11)6(9)10/h4,11H,2-3H2,1H3,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： KBBJNRLWAGIQLW-BYPYZUCNSA-N
• SMILES： SC[C@@H](C(=O)O)NC(CC)=O

Computed Properties

• Exact Mass: 177.04600
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 105.20000
• LogP: 0.28650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives